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Compound of Interest

Compound Name: 2-lodo-6-nitrophenol

Cat. No.: B171258

Essential Safety and Handling Guide for 2-lodo-
6-nitrophenol

Disclaimer: A specific Safety Data Sheet (SDS) for 2-lodo-6-nitrophenol was not located. The
following guidance is synthesized from SDSs of structurally similar compounds, primarily 2-
nitrophenol, and should be used as a precautionary baseline.[1] It is imperative to conduct a
thorough risk assessment and consult with a qualified safety professional before handling this
chemical.

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals. The procedural recommendations are based
on established best practices for handling aromatic nitro compounds.

Hazard Identification and Personal Protective
Equipment (PPE)

2-lodo-6-nitrophenol is anticipated to be harmful if swallowed, in contact with skin, or if
inhaled.[2][3] It may cause irritation to the skin, eyes, and respiratory tract.[3][4] Based on data
for analogous compounds, it is also expected to be very toxic to aquatic life with long-lasting
effects.[2][3] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Recommended Protection Specifications/Standards

Safety glasses with side-

shields or chemical safety Conforming to OSHA 29 CFR
Eyes/Face goggles. A face shield should 1910.133 or European

be worn if there is a risk of Standard EN166.

splashing.

Chemical-resistant gloves )

o Inspect gloves for any signs of
) (e.g., nitrile rubber). A long- )

Skin degradation or puncture before

sleeved laboratory coat is

required.

use.

Respiratory

Work should be conducted in a
well-ventilated area, preferably
within a certified chemical
fume hood.[1] If dust is
generated or ventilation is
inadequate, a NIOSH/MSHA
approved respirator is

recommended.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[1]

Body

A long-sleeved laboratory coat
or appropriate protective
clothing to prevent skin

exposure.[1]

Operational Plan: Step-by-Step Handling Procedure

A strict operational protocol is essential to minimize exposure and ensure the safe handling of

2-lodo-6-nitrophenol.

1. Preparation:

o Ensure a safety shower and eyewash station are readily accessible and in good working

order.[1]

o Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[1][2]
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e Assemble all necessary PPE and inspect it for integrity.

o Have appropriate spill cleanup materials readily available.
2. Handling:

o Avoid the formation and inhalation of dust.[1][2][5]

» Weigh and transfer the chemical within the fume hood.

o Keep the container tightly closed when not in use.[3][6]

e Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the laboratory area.

[3]
3. Storage:
o Store in a cool, dry, and well-ventilated place.[3][6]
o Keep containers tightly closed.[3][6]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3][4]

In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[4][6]

o Skin Contact: Immediately wash off with plenty of soap and water while removing all
contaminated clothing. Seek medical attention if irritation persists.[4][6]

 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Seek immediate medical attention.[3][4]
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Disposal Plan

All waste containing 2-lodo-6-nitrophenol must be treated as hazardous waste and disposed
of in accordance with local, state, and federal regulations.[2][7]

e \Waste Collection:

o Collect waste in a designated, properly labeled, and sealed container. The label should
clearly state "Hazardous Waste" and the chemical name.[8]

o Do not mix with other waste.[2]
o Container Management:

o Use a container compatible with the waste. The original container is often a suitable
choice.[8]

o Keep the waste container tightly capped at all times, except when adding waste.[8]
e Disposal Procedure:
o Contact a licensed professional waste disposal service to dispose of the material.[9]

o One approved method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[9]

Experimental Workflow and Safety Protocols
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Safe Handling and Disposal Workflow for 2-lodo-6-nitrophenol

Preparation
- Verify fume hood function
- Inspect PPE
- Prepare spill kit

Proceed if safe
A

Handling
- Weigh & transfer in fume hood
- Avoid dust generation
- Keep container closed

T
1
I
For subsequent use After use ’Ilf exposure occurs Generate waste
I
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mmediate action Container full

First Aid & Medical Attention Disposal
- Follow specific procedures - Contact licensed disposal service
- Report incident - Follow all regulations

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 2-lodo-6-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-iodo-6-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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